N-[2-(6-Fluoropyridine-3-carbonyl)-3,4-dihydro-1H-isoquinolin-5-YL]acetamide
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Description
N-[2-(6-Fluoropyridine-3-carbonyl)-3,4-dihydro-1H-isoquinolin-5-YL]acetamide is a useful research compound. Its molecular formula is C17H16FN3O2 and its molecular weight is 313.332. The purity is usually 95%.
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Scientific Research Applications
Structural Aspects and Fluorescence Properties
One study discusses the structural aspects and properties of salt and inclusion compounds related to amide-containing isoquinoline derivatives, highlighting their potential in forming gels and crystalline solids with different acids, and their enhanced fluorescence emission in certain host–guest complexes. These properties suggest applications in materials science, particularly for designing materials with specific optical properties (Karmakar et al., 2007).
Palladium-Catalyzed Fluorination
Another research communication elaborates on a palladium-catalyzed method for the fluorination of carbon-hydrogen bonds using N-fluoropyridinium reagents, pointing to its significance in synthetic chemistry for introducing fluorine atoms into organic molecules, potentially enhancing their pharmacological properties (Hull et al., 2006).
Synthesis and Optical Properties of Fluorophores
The synthesis and optical properties of new "push-pull" fluorophores based on arylpyridine and arylquinoline structures are explored in another study. Such fluorophores have been evaluated for their non-linear optic behavior, suggesting their utility in the development of optical materials and sensors (Kopchuk et al., 2019).
PET Imaging of Translocator Protein
Research on PET ligands, such as 18F-FEAC and 18F-FEDAC, for imaging translocator protein (TSPO) in the brain, demonstrates their potential applications in neuroscience, particularly for studying neuroinflammation and neurological disorders (Yui et al., 2010).
Cyclization and Synthesis of Benzofused Lactams
A study on the cyclization of nitroacetamide derivatives to produce benzofused lactams suggests a novel synthetic pathway for creating complex organic structures, which could be beneficial in drug discovery and development (Fante et al., 2014).
Properties
IUPAC Name |
N-[2-(6-fluoropyridine-3-carbonyl)-3,4-dihydro-1H-isoquinolin-5-yl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16FN3O2/c1-11(22)20-15-4-2-3-13-10-21(8-7-14(13)15)17(23)12-5-6-16(18)19-9-12/h2-6,9H,7-8,10H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUUFCIXMIZLTJM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=CC2=C1CCN(C2)C(=O)C3=CN=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.